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Compound of Interest

Compound Name: Benzyl vinylcarbamate

Cat. No.: B105125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl vinylcarbamate (CAS No. 84713-20-2) is a valuable synthetic intermediate with

growing importance in the pharmaceutical and polymer chemistry sectors. Its unique

bifunctional nature, possessing both a polymerizable vinyl group and a protected amine, makes

it a versatile building block for a variety of complex molecules. This technical guide provides a

comprehensive overview of the chemical properties, synthesis, and reactivity of Benzyl
vinylcarbamate, with a focus on data relevant to research and development.

Chemical and Physical Properties
Benzyl vinylcarbamate is a white to off-white solid at room temperature.[1] A summary of its

key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of Benzyl Vinylcarbamate
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Property Value Reference

Molecular Formula C₁₀H₁₁NO₂ [1][2]

Molecular Weight 177.20 g/mol [1][2]

CAS Number 84713-20-2 [2][3]

Melting Point 43-44 °C [1][2]

Boiling Point 271.837 °C at 760 mmHg [2]

Density 1.089 g/cm³ [2]

Flash Point 118.203 °C [2]

Refractive Index 1.529 [2]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate.
[2]

Storage Temperature

Keep in dark place, Inert

atmosphere, Store in freezer,

under -20°C.

[2]

Synthesis of Benzyl Vinylcarbamate
An improved and scalable method for the preparation of Benzyl vinylcarbamate involves the

Curtius rearrangement of acryloyl azide, followed by the trapping of the resulting vinyl

isocyanate with benzyl alcohol.[4] This method avoids the need for high-vacuum distillation for

purification, opting instead for crystallization.[4]

Experimental Protocol
Step 1: Synthesis of Acryloyl Azide[4]

A 1-liter reactor is charged with 68.4 g (1.05 mol) of sodium azide, 200 mL of water, 200 mL

of toluene, and 0.09 g of Adogen 464 (methyltrialkylammonium chloride).

The mixture is cooled to 0-5 °C with stirring in an ice-water bath.
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90 g (1 mol) of acryloyl chloride is added dropwise over a period of 1.5 hours, maintaining

the temperature between 0-5 °C.

After the addition is complete, the mixture is stirred for an additional 45 minutes.

The organic phase, containing the acryloyl azide in toluene, is separated and stored at 0-5

°C until use.

Step 2: Synthesis of Benzyl Vinylcarbamate[4]

A distillation flask is charged with 150-200 mL of toluene and 0.5 g of phenothiazine (as a

stabilizer) and heated to 105-110 °C.

A separate receiver flask is charged with 86 g (0.8 mol) of benzyl alcohol, 0.05 g of

phenothiazine, and 0.1-0.3 g of triethylamine (as a catalyst). This mixture is cooled in an ice

bath and stirred.

The previously prepared acryloyl azide solution is pumped into the heated distillation flask

over 4-5 hours. The vinyl isocyanate formed via Curtius rearrangement co-distills with

toluene (vapor temperature 80-100 °C) and is collected directly into the stirred benzyl alcohol

mixture in the receiver.

After the addition is complete, distillation is continued to collect an additional 10-20 mL of

toluene.

The receiver flask is then isolated and its contents are stirred at 0-5 °C for 1-2 hours.

The reaction mixture is allowed to warm to room temperature and stirred until the reaction is

complete, as monitored by HPLC.

The mixture is concentrated in vacuo to a weight of 200-250 g.

The residue is treated with 300-350 mL of heptane and cooled to 15 °C with stirring.

Seed crystals of Benzyl vinylcarbamate are added, and the mixture is stirred for 2-3 hours

to induce crystallization.
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The product is collected by filtration, washed with heptane, and dried in vacuo. The typical

yield is 115-128 g (65-72%).

Synthesis Workflow

Step 1: Synthesis of Acryloyl Azide

Step 2: Synthesis of Benzyl Vinylcarbamate

Sodium Azide, Water,
Toluene, Adogen 464 Reaction at 0-5°C

Acryloyl Chloride

Acryloyl Azide
in Toluene

Curtius Rearrangement &
Co-distillation

Toluene, Phenothiazine
(Heated to 105-110°C)

Benzyl Alcohol, Phenothiazine,
Triethylamine (Cooled)

Reaction at 0-5°C,
then Room Temp. Concentration Crystallization

(Heptane) Filtration & Drying Benzyl Vinylcarbamate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Benzyl vinylcarbamate.

Reactivity and Applications
Benzyl vinylcarbamate serves as a key intermediate in organic synthesis. The vinyl group is

susceptible to polymerization and various addition reactions, while the carbamate functionality

acts as a protected form of an amine. This dual reactivity makes it a valuable monomer for the

synthesis of functional polymers, such as polyvinylamine derivatives. Furthermore, it is utilized

in the synthesis of complex molecules, including β-lactam antibiotics and CF₃- or -CF₂-

substituted tetrahydroquinolines.[2]
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Spectroscopic Data
While detailed, publicly available ¹H NMR, ¹³C NMR, and IR spectra for Benzyl
vinylcarbamate are limited, the literature on its synthesis confirms the use of spectroscopic

techniques for its characterization. HPLC is employed to monitor the progress of the synthesis

reaction.[4] NMR spectroscopy is also mentioned as a standard characterization method. For

reference, the spectroscopic data for the related compound, Benzyl carbamate, is available

and shows characteristic peaks for the benzyl and carbamate groups.

Safety Information
Benzyl vinylcarbamate is classified as harmful if swallowed and causes skin and eye irritation.

[5] Appropriate personal protective equipment, including gloves and safety glasses, should be

worn when handling this compound. Work should be conducted in a well-ventilated area.

Signaling Pathways and Biological Activity
It is important to note that Benzyl vinylcarbamate is primarily a synthetic intermediate and

building block. The current body of scientific literature does not describe its direct involvement

in any specific biological signaling pathways. Its relevance in drug development is as a

component used in the synthesis of larger, pharmacologically active molecules.

Conclusion
Benzyl vinylcarbamate is a versatile chemical compound with significant potential in synthetic

chemistry. This guide has provided a detailed overview of its chemical and physical properties,

a robust and scalable synthesis protocol, and insights into its reactivity and applications. While

comprehensive public spectroscopic data is not readily available, the established methods for

its synthesis and characterization provide a solid foundation for its use in research and

development. As the demand for novel functional polymers and complex pharmaceutical

agents grows, the utility of Benzyl vinylcarbamate as a key synthetic intermediate is expected

to increase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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